(3-(3-Methoxyphenyl)oxetan-3-yl)methanamine
Overview
Description
“(3-(3-Methoxyphenyl)oxetan-3-yl)methanamine” is a chemical compound with the molecular formula C11H15NO2 and a molecular weight of 193.24 . It is a heterocyclic compound that contains an oxetane ring, which is a four-membered ring with three carbon atoms and one oxygen atom .
Molecular Structure Analysis
The molecular structure of “(3-(3-Methoxyphenyl)oxetan-3-yl)methanamine” includes an oxetane ring attached to a methoxyphenyl group and a methanamine group . The presence of the oxetane ring makes this compound a member of the oxetanes, a class of cyclic ethers .Physical And Chemical Properties Analysis
“(3-(3-Methoxyphenyl)oxetan-3-yl)methanamine” has a molecular weight of 193.24. Unfortunately, other physical and chemical properties such as melting point, boiling point, and density were not found in the search results .Scientific Research Applications
Anticonvulsant Agents
A study by Pandey & Srivastava (2011) discusses the synthesis of novel Schiff bases, which include compounds related to (3-(3-Methoxyphenyl)oxetan-3-yl)methanamine, showing potential as anticonvulsant agents. These compounds were observed to provide seizure protection after intraperitoneal administration in various models. This indicates the potential of these compounds, or similar ones, in the development of new anticonvulsant medications (Pandey & Srivastava, 2011).
Photocytotoxicity in Cancer Treatment
Basu et al. (2014) synthesized Iron(III) complexes with ligands similar to (3-(3-Methoxyphenyl)oxetan-3-yl)methanamine, showing unprecedented photocytotoxicity in red light to various cancer cell lines. This demonstrates the potential of such compounds in targeted cancer therapy, specifically in the generation of reactive oxygen species and apoptosis in cancer cells (Basu et al., 2014).
Antimicrobial Activities
Thomas, Adhikari, & Shetty (2010) synthesized quinoline derivatives, including those related to (3-(3-Methoxyphenyl)oxetan-3-yl)methanamine, demonstrating moderate to very good antibacterial and antifungal activities. This suggests the use of similar compounds in developing new antimicrobial agents (Thomas, Adhikari, & Shetty, 2010).
Synthetic Chemistry Applications
Aghekyan et al. (2018) explored the synthesis of dicarboxylic acid amides and diamides based on compounds structurally related to (3-(3-Methoxyphenyl)oxetan-3-yl)methanamine. This research highlights the role of such compounds in the field of synthetic chemistry, especially in the synthesis of complex organic compounds (Aghekyan et al., 2018).
Safety and Hazards
Future Directions
The future directions for the study of “(3-(3-Methoxyphenyl)oxetan-3-yl)methanamine” could include further exploration of its synthesis, chemical reactions, and potential applications. Given the interesting properties of oxetanes, this compound could be of interest in various fields such as medicinal chemistry and materials science .
properties
IUPAC Name |
[3-(3-methoxyphenyl)oxetan-3-yl]methanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c1-13-10-4-2-3-9(5-10)11(6-12)7-14-8-11/h2-5H,6-8,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NICQXLQHWYTNPH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C2(COC2)CN |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(3-Methoxyphenyl)oxetan-3-yl)methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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